BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to ROS Inducer 6: A
Novel Anticancer Agent

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ROS inducer 6

Cat. No.: B15611094

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties,
mechanism of action, and experimental protocols related to ROS Inducer 6, a novel compound
identified for its potential as an anticancer agent. Also known as Compound 9, its chemical
name is (E)-3-(3-([1,1'-Biphenyl]-4-yl)-1-phenyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-one. This
document details the compound's ability to induce reactive oxygen species (ROS) through the
depletion of intracellular glutathione, a mechanism that holds promise for selectively targeting
and eliminating cancer cells. Included are its physicochemical properties, detailed experimental
methodologies for its synthesis and biological evaluation, and a visualization of its core
signaling pathway.

Chemical Structure and Properties

ROS Inducer 6 is a pyrazole-based chalcone derivative. Its structure features a central
pyrazole ring substituted with biphenyl and phenyl groups, and a propenone chain which acts
as a Michael acceptor. This structural feature is critical for its biological activity.

Chemical Structure:

Caption: Chemical structure of ROS Inducer 6 (Compound 9).
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Physicochemical Properties

A summary of the key physicochemical properties of ROS Inducer 6 is presented in the table
below.

Property Value Reference

(E)-3-(3-([1,1'-Biphenyl]-4-
IUPAC Name y)-1-phenyl-1H-pyrazol-4- [1]
yl)-1-phenylprop-2-en-1-one

Synonyms ROS inducer 6, Compound 9 [1]
Catalog Number HY-170416

Molecular Formula C32H26N203

Molecular Weight 486.56 g/mol

Appearance Solid

_ Typically >98% (commercially
Purity .
available)

Solubility Soluble in DMSO, not in water

Mechanism of Action

The primary anticancer mechanism of ROS Inducer 6 is the generation of intracellular reactive
oxygen species (ROS), leading to oxidative stress and subsequent cell death in cancer cells.
This process is initiated by the depletion of intracellular glutathione (GSH). The chalcone
moiety of the molecule contains a Michael acceptor, which is susceptible to nucleophilic attack
by the thiol group of glutathione. This covalent adduction depletes the cellular pool of GSH, a
critical antioxidant. The resulting imbalance in the cellular redox state leads to an accumulation
of ROS, which in turn damages cellular components and triggers apoptotic pathways.[1]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15611094?utm_src=pdf-body-img
https://www.benchchem.com/product/b15611094?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1. (E)-3-(3-([1,1'-Biphenyl]-4-yl)-1-phenyl-1H-pyrazol-4-yl)-1-phenylprop-2-en-1-ones
inducing reactive oxygen species generation through glutathione depletion - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to ROS Inducer 6: A Novel
Anticancer Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611094#ros-inducer-6-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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